Cas no 2138729-82-3 (ethyl 5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2138729-82-3
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 5985285
• PubChem ID: 165475088
• Update Time: 2025-05-26

ethyl 5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylate
• EN300-1120363
• 2138729-82-3

• Inchi： 1S/C9H10N4O3/c1-3-15-9(14)7-10-8(16-13-7)6-4-5(2)11-12-6/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： VTKHYVGZBAZSFB-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C)NN=2)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 222.07529019g/mol
• Monoisotopic Mass: 222.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.9Ų

Additional information on ethyl 5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylate

Comprehensive Overview of Ethyl 5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2138729-82-3)

Ethyl 5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2138729-82-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound combines a 1,2,4-oxadiazole core with a 3-methyl-1H-pyrazole moiety, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given the prevalence of oxadiazole and pyrazole derivatives in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like ethyl 5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylate has surged, driven by advancements in synthetic methodologies and the need for targeted therapeutics. This compound’s CAS number 2138729-82-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its ester functionality further enhances its utility as a precursor for amide or hydrazide derivatives, which are common in protease inhibitors and kinase modulators.

The synthesis of ethyl 5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylate typically involves cyclization reactions between amidoximes and activated carboxylates, followed by purification via chromatography or crystallization. Its molecular weight and logP value are critical parameters for researchers optimizing drug-like properties, aligning with the growing focus on Lipinski’s Rule of Five in preclinical development. Discussions on platforms like ResearchGate and PubMed often highlight its potential in fragment-based drug design (FBDD), a trending topic in AI-driven drug discovery.

From an industrial perspective, CAS 2138729-82-3 is explored for its role in agrochemical formulations, particularly as a scaffold for herbicides and fungicides with improved environmental profiles. The 3-methylpyrazole subunit is known to enhance binding affinity to biological targets, a feature leveraged in crop protection agents. Sustainability concerns have also spurred interest in greener synthetic routes for such compounds, resonating with the broader push for green chemistry principles.

Analytical characterization of ethyl 5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylate relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a priority for regulatory compliance in pharmaceutical manufacturing. The compound’s thermal stability and solubility profile are additional focal points for formulation scientists addressing challenges in drug delivery systems.

Emerging trends in computational chemistry have further amplified interest in this molecule. Virtual screening pipelines frequently incorporate oxadiazole-pyrazole hybrids to identify hits for undrugged targets, such as those involved in neurodegenerative diseases or metabolic disorders. Patent literature reveals proprietary modifications of CAS 2138729-82-3 to enhance bioavailability or selectivity, underscoring its commercial viability.

In summary, ethyl 5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylate represents a multifaceted tool for modern chemistry. Its applications span from small-molecule therapeutics to sustainable agriculture, with ongoing research continually uncovering new potentials. As the scientific community prioritizes molecular diversity and efficient synthesis, this compound’s prominence is poised to grow, making it a staple in both academic and industrial settings.